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Compound of Interest

Compound Name: 1-(Bromomethyl)cyclopentene

Cat. No.: B1337529 Get Quote

Health and Safety Guide for 1-
(Bromomethyl)cyclopentene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for handling 1-(Bromomethyl)cyclopentene (CAS No. 69543-15-3). The

information is intended for use in laboratory and research settings by qualified individuals.

Chemical and Physical Properties
1-(Bromomethyl)cyclopentene is a brominated organic compound with the molecular formula

C₆H₉Br.[1][2] Due to its chemical structure, it is expected to be a reactive compound and

should be handled with appropriate care.
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Property Value Source(s)

CAS Number 69543-15-3 [1][2][3]

Molecular Formula C₆H₉Br [1][2]

Molecular Weight 161.04 g/mol [1][2][3]

IUPAC Name
1-(bromomethyl)cyclopent-1-

ene
[1][3]

Purity Typically ≥95-97% [1][2]

Storage Temperature
0-8 °C or -20°C, often stored

under nitrogen
[1][3]

Hazard Identification and GHS Classification
1-(Bromomethyl)cyclopentene is classified as a hazardous chemical. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids 2

H225: Highly

flammable liquid and

vapor

[3]

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[3]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[3]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[3]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
[3]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[3]

Specific Target Organ

Toxicity — Single

Exposure (Respiratory

Tract Irritation)

3
H335: May cause

respiratory irritation
[3]

Signal Word: Danger[3]

Hazard Pictograms:

GHS02: Flame (Flammable)

GHS05: Corrosion (Causes severe skin burns and eye damage)

GHS07: Exclamation Mark (Harmful, Irritant)

Experimental Protocols
While specific experimental data for the toxicological properties of 1-
(Bromomethyl)cyclopentene are not readily available in the public domain, the GHS
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classifications are based on standardized testing protocols. The following are general

descriptions of the types of experimental protocols that would be used to determine the

observed hazards.

Skin Irritation/Corrosion (Based on OECD Guideline 404):

This test evaluates the potential of a substance to cause skin irritation or corrosion. A small

amount of the test substance is applied to the shaved skin of a test animal (typically a rabbit)

for a defined period. The skin is then observed for signs of erythema (redness) and edema

(swelling) at specific intervals. The severity and reversibility of the skin reactions are scored to

determine the classification.

Eye Irritation/Damage (Based on OECD Guideline 405):

This test assesses the potential of a substance to cause irritation or damage to the eyes. A

small amount of the substance is instilled into the conjunctival sac of one eye of a test animal.

The eyes are then examined for effects on the cornea, iris, and conjunctiva at specific time

points. The severity and reversibility of any lesions are scored to classify the substance.

Safe Handling and Storage
Due to its hazardous nature, strict safety protocols must be followed when handling 1-
(Bromomethyl)cyclopentene.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[1] For

extensive handling, a chemically resistant suit may be necessary.
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Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing vapors or mist.[1]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material.

Use non-sparking tools.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Recommended storage temperatures are between 0-8°C or at -20°C, often under a nitrogen

atmosphere.[1][3]

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.[4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures:

Evacuate the area and eliminate all ignition sources.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Fire-Fighting Measures:

Use dry chemical, carbon dioxide, or foam extinguishers.

Do not use a direct stream of water, as it may spread the fire.

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

During a fire, irritating and toxic gases, including hydrogen bromide, may be generated.

Visualizations
The following diagrams illustrate key safety workflows and logical relationships for handling 1-
(Bromomethyl)cyclopentene.
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Physical Hazards

Health Hazards

Flammable Liquid H225: Highly flammable liquid and vapor

Acute Toxicity H302: Harmful if swallowed H312: Harmful in contact with skin H332: Harmful if inhaled

Skin & Eye Damage H315: Causes skin irritation H318: Causes serious eye damage

Respiratory Irritation H335: May cause respiratory irritation

1-(Bromomethyl)cyclopentene
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GHS Hazard Profile for 1-(Bromomethyl)cyclopentene.

Required Personal Protective Equipment

Handling 1-(Bromomethyl)cyclopentene

Assess Risk of Exposure
(Splash, Inhalation, Contact)

Chemical Safety Goggles
& Face Shield
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Lab Coat or
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Workflow for Selecting Appropriate Personal Protective Equipment (PPE).
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Immediate Actions

Exposure Incident Occurs

Remove from Exposure Source

Decontaminate Affected Area
(Flush with Water for 15 min)

Remove Contaminated Clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page

Emergency Response Protocol for Accidental Exposure.

Disclaimer
This guide is intended for informational purposes only and does not substitute for a

comprehensive risk assessment by qualified professionals. Users should consult the Safety

Data Sheet (SDS) provided by the supplier for the most current and detailed information. All

laboratory work should be conducted in accordance with institutional safety policies and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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